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Introduction: The neuropeptide 26RFa, also known as pyroglutamylated RF-amide peptide

(QRFP), is a significant orexigenic factor, stimulating food intake and playing a role in energy

homeostasis.[1][2][3][4] It exerts its effects through the G protein-coupled receptor GPR103,

primarily within key hypothalamic nuclei that regulate appetite, such as the ventromedial

hypothalamus (VMH), lateral hypothalamic area (LHA), and the arcuate nucleus (Arc).[1][5][6]

[7] Understanding the precise influence of 26RFa on feeding behavior is crucial for the

development of therapeutics targeting obesity and other metabolic disorders. This document

provides detailed methodologies for monitoring food intake and analyzing meal patterns in

rodent models following the administration of 26RFa.

The central mechanism of 26RFa involves the stimulation of Neuropeptide Y (NPY) neurons

and subsequent inhibition of Pro-opiomelanocortin (POMC) neurons in the arcuate nucleus,

ultimately leading to an increased drive to eat.[1][5] The orexigenic effects of 26RFa are

particularly pronounced in obese animals, those on a high-fat diet, and following a period of

food deprivation.[1] Beyond its role in appetite, 26RFa is also implicated in glucose

homeostasis, where it can act as an incretin and enhance insulin sensitivity.[1][8][9][10][11]
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These protocols outline the necessary steps for intracerebroventricular (ICV) administration of

26RFa, subsequent monitoring of food consumption and meal patterns using automated

systems, and the assessment of associated metabolic and behavioral parameters.

Data Presentation: Quantitative Summary of
Expected Outcomes
The following tables summarize the typical quantitative data obtained from the described

experimental protocols. These values are illustrative and can vary based on rodent strain, age,

sex, and specific experimental conditions.

Table 1: Acute Food Intake Following Intracerebroventricular (ICV) 26RFa Administration in

Mice

Time Point (Post-
Injection)

Vehicle Control (g) 26RFa (1 nmol) (g) 26RFa (3 nmol) (g)

1 hour 0.2 ± 0.05 0.5 ± 0.1 0.8 ± 0.15**

2 hours 0.4 ± 0.08 0.9 ± 0.12 1.5 ± 0.2

4 hours 0.7 ± 0.1 1.4 ± 0.2* 2.2 ± 0.3

24 hours 3.5 ± 0.3 4.5 ± 0.4 5.8 ± 0.5**

p < 0.05, **p < 0.01

compared to Vehicle

Control. Data are

presented as mean ±

SEM.

Table 2: Meal Pattern Analysis Over a 24-hour Period Following ICV 26RFa Administration
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Parameter Vehicle Control 26RFa (3 nmol)

Meal Frequency (# of meals) 10 ± 1 12 ± 1.5

Average Meal Size (g) 0.35 ± 0.04 0.48 ± 0.06

Average Meal Duration (min) 5 ± 0.5 7 ± 0.8

Inter-Meal Interval (min) 20 ± 2 18 ± 2.5

Total Food Intake (g) 3.5 ± 0.3 5.8 ± 0.5**

*p < 0.05, **p < 0.01 compared

to Vehicle Control. Data are

presented as mean ± SEM.

Table 3: Metabolic and Behavioral Parameters Following ICV 26RFa Administration

Parameter Vehicle Control 26RFa (3 nmol)

Energy Expenditure (kcal/kg/h) 12.5 ± 1.0 12.2 ± 1.2

Respiratory Exchange Ratio

(RER)
0.85 ± 0.03 0.88 ± 0.04

Locomotor Activity (beam

breaks/hr)
500 ± 50 650 ± 60

p < 0.05 compared to Vehicle

Control. Data are presented as

mean ± SEM.

Experimental Protocols
Protocol 1: Intracerebroventricular (ICV) Cannulation
and 26RFa Administration
This protocol details the surgical implantation of a guide cannula into the lateral ventricle of a

rodent for the direct administration of 26RFa into the brain.

Materials:
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Stereotaxic apparatus

Anesthetic machine (e.g., isoflurane)

Surgical drill

Guide cannula and dummy cannula

Anchor screws

Dental cement

Surgical instruments (scalpel, forceps, etc.)

Analgesics and antibiotics

26RFa peptide and sterile saline (vehicle)

Injection cannula and tubing connected to a microsyringe pump

Procedure:

Anesthesia and Stereotaxic Mounting: Anesthetize the animal (e.g., with ketamine/xylazine

or isoflurane) and place it in the stereotaxic frame.[4][12] Ensure the head is level.

Surgical Preparation: Shave the scalp, and sterilize the area. Make a midline incision to

expose the skull.[12]

Bregma Identification and Drilling: Identify the bregma. Based on stereotaxic coordinates for

the lateral ventricle (e.g., for mice: ~0.6 mm posterior to bregma, ±1.15 mm lateral to

midline), drill a small burr hole.[4][12][13]

Cannula Implantation: Slowly lower the guide cannula to the desired depth (e.g., for mice:

~1.6 mm ventral from the pial surface).[12][13]

Securing the Cannula: Secure the guide cannula to the skull using anchor screws and dental

cement.[4][12]
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Post-operative Care: Suture the incision, administer analgesics, and allow the animal to

recover for at least one week.[4][12] House animals individually to prevent damage to the

implant.[14]

26RFa Administration: On the day of the experiment, gently restrain the animal. Remove the

dummy cannula and insert the injection cannula connected to the microsyringe.[14]

Infuse the desired dose of 26RFa (or vehicle) at a slow rate (e.g., 0.5-1.0 µL/min) to prevent

increased intracranial pressure.[12] For mice, a typical bolus injection volume is ≤ 5 µL.[14]

After infusion, leave the injector in place for an additional minute to allow for diffusion before

replacing it with the dummy cannula.[12]

Protocol 2: Monitoring of Food Intake and Meal Patterns
This protocol describes the use of automated systems to continuously monitor food

consumption and analyze feeding microstructures.

Materials:

Automated food intake monitoring system (e.g., BioDAQ, TSE LabMaster, or similar)

Standard rodent chow

Data acquisition and analysis software

Procedure:

Acclimation: Acclimate the cannulated animals to the monitoring cages for at least 48 hours

before the experiment.

Baseline Measurement: Record baseline food intake and meal patterns for at least 24 hours

prior to 26RFa administration.

Post-Injection Monitoring: Immediately after ICV injection, return the animal to the monitoring

cage and record data continuously for at least 24 hours.

Data Analysis:
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Total Food Intake: Calculate the cumulative food intake at various time points (e.g., 1, 2, 4,

and 24 hours).[15]

Meal Pattern Analysis: Define a "meal" based on a minimum intake amount and a

maximum inter-meal interval (IMI). A common criterion for rodents is a minimum of one

food pellet with an IMI of at least 10-20 minutes.[16]

Calculate the following parameters:

Meal Size: The amount of food consumed during a single meal.[16]

Meal Frequency: The number of meals initiated within a defined period.[16]

Meal Duration: The time from the beginning to the end of a meal.[16]

Inter-Meal Interval (IMI): The time between the end of one meal and the beginning of

the next.[16]

Satiety Ratio: Calculated as the IMI divided by the size of the preceding meal.

Protocol 3: Assessment of Energy Expenditure and
Locomotor Activity
This protocol outlines the measurement of metabolic rate and spontaneous physical activity.

Materials:

Indirect calorimetry system integrated with locomotor activity monitoring (e.g., TSE

PhenoMaster, Columbus Instruments CLAMS)

Open field arena with automated tracking software

Procedure for Indirect Calorimetry:

Acclimation and Measurement: Acclimate animals to the metabolic cages. Following 26RFa

administration, measure oxygen consumption (VO2) and carbon dioxide production (VCO2)

continuously.[1][5]
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Data Calculation:

Respiratory Exchange Ratio (RER): Calculate as VCO2 / VO2. An RER value of ~1.0

indicates carbohydrate oxidation, while ~0.7 indicates fat oxidation.[1]

Energy Expenditure (Heat): Calculate using the Weir formula or a simplified equation: Heat

(kcal/hr) = (3.815 + 1.232 x RER) x VO2.[1]

Procedure for Locomotor Activity (Open Field Test):

Acclimation: Allow animals to acclimate to the testing room for at least 30-60 minutes.[17]

Test Procedure: Place the animal in the center of the open field arena and record its activity

for a set period (e.g., 10-30 minutes).[2][6]

Data Analysis: The software will automatically analyze parameters such as:

Total distance traveled

Time spent in the center versus the periphery of the arena

Rearing frequency (vertical activity)[17]

Mandatory Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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